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Compound of Interest

Compound Name: Basroparib

Cat. No.: B12391291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity profile of basroparib
(STP1002), a potent and orally active inhibitor of tankyrase 1 (TNKS1) and tankyrase 2

(TNKS2). This document consolidates key quantitative data, outlines detailed experimental

methodologies for assessing selectivity, and visualizes the relevant biological pathways and

experimental workflows.

Core Data Presentation: Inhibitory Activity of
Basroparib
Basroparib exhibits potent inhibitory activity against both tankyrase isoforms, with a slight

preference for TNKS2. The half-maximal inhibitory concentrations (IC50) from preclinical

studies are summarized below. These values are consistently referenced in the key literature,

including the first-in-human phase I clinical trial documentation for basroparib.[1][2]

Target Enzyme Basroparib (STP1002) IC50 (nM)

Tankyrase 1 (TNKS1) 5.8[1][2][3]

Tankyrase 2 (TNKS2) 3.2[1][2][3]
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Mechanism of Action: Wnt/β-catenin Signaling
Pathway
Tankyrase 1 and 2 are key positive regulators of the Wnt/β-catenin signaling pathway.[4] They

act by PARsylating (poly-ADP-ribosylating) AXIN, a core component of the β-catenin

destruction complex. This modification targets AXIN for ubiquitination and subsequent

proteasomal degradation. The destabilization of the destruction complex allows β-catenin to

accumulate in the cytoplasm, translocate to the nucleus, and activate the transcription of Wnt

target genes, which are often implicated in cancer cell proliferation.

Basroparib, by inhibiting the catalytic activity of TNKS1 and TNKS2, prevents the PARsylation

of AXIN.[1][4] This leads to the stabilization and accumulation of AXIN, thereby promoting the

assembly and activity of the β-catenin destruction complex. As a result, β-catenin is

phosphorylated, ubiquitinated, and targeted for degradation, which in turn suppresses the

transcription of Wnt target genes.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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